Methyl 2'-amino-6'-(2-(dimethylamino)ethyl)-1-isopropyl-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2'-amino-6'-[2-(dimethylamino)ethyl]-7'-methyl-2,5'-dioxo-1-propan-2-ylspiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C25H30N4O5/c1-14(2)29-17-10-8-7-9-16(17)25(24(29)32)19-18(34-21(26)20(25)23(31)33-6)13-15(3)28(22(19)30)12-11-27(4)5/h7-10,13-14H,11-12,26H2,1-6H3
• InChI Key: NHLOHTWVWIVTMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1CCN(C)C)C3(C4=CC=CC=C4N(C3=O)C(C)C)C(=C(O2)N)C(=O)OC
• Molecular Formula: C25H30N4O5
• Molecular Weight: 466.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an amino group, a carboxylate ester group, and a spiro[indoline-pyrano[3,2-c]pyridine] core. These functional groups could potentially confer a variety of chemical properties to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of the spiro[indoline-pyrano[3,2-c]pyridine] core and various functional groups. Detailed structural analysis would typically involve techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure and the presence of various functional groups.

Scientific Research Applications

Chemical Synthesis and Characterization

The synthesis of novel spiro and heterocyclic compounds is a prominent area of research for this chemical. Studies such as the one-pot synthesis of novel spiro pyrano[2,3-d][1,3]thiazolo[3,2-a]pyrimidine derivatives showcase the complexity and the innovative approaches in synthetic chemistry involving compounds of this nature (Li et al., 2014). These compounds are characterized using various analytical techniques, including infrared, NMR, mass spectrometry, and even x-ray crystallographic analysis, underscoring the multifaceted research applications from synthesis to structural elucidation.

Pharmacological Potential

Research into compounds structurally similar to the one has also highlighted potential pharmacological applications. For instance, aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been identified as potent and selective c-Met/ALK dual inhibitors, demonstrating significant tumor growth inhibition in pharmacological assays (Li et al., 2013). This underlines the potential therapeutic relevance of these compounds in oncology and other disease areas, offering a glimpse into their possible future applications in medicine.

Mechanistic Insights and Novel Reactions

Further studies provide mechanistic insights into the reactions involving these compounds, contributing to a deeper understanding of chemical processes at the molecular level. For example, the reactions and mechanism of synthesis involving spiro[indoline-3,4'-pyran] derivatives shed light on the conditions favoring the formation of different isomeric products, elucidating the complex chemistry behind these compounds (Zwanenburg & Maas, 2010). Such research not only advances our understanding of chemical synthesis but also opens up new pathways for creating diverse and functionally rich compounds.

Biological Activity and Screening

The exploration of the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines reveals another facet of research focused on the biological activity of these compounds. The identification of potent cytotoxins through in vitro and in vivo assays highlights the potential of these compounds in developing new therapeutic agents with specific action mechanisms against various cancer cell lines (Deady et al., 2003).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research on this compound could potentially involve further exploration of its synthesis, structural analysis, and investigation of its chemical reactivity and potential applications.